JBJ-08-178-01

• Molecular Formula: C31H30N8O3
• Molecular Weight: 562.6 g/mol
• InChI: InChI=1S/C31H30N8O3/c1-5-41-28-16-25-24(15-26(28)37-30(40)7-6-11-38(3)4)31(21(17-32)18-33-25)36-22-8-9-27(20(2)13-22)42-23-10-12-39-29(14-23)34-19-35-39/h6-10,12-16,18-19H,5,11H2,1-4H3,(H,33,36)(H,37,40)/b7-6+
• InChIKey: XBWYQGMQBNVPMF-VOTSOKGWSA-N

JBJ-08-178-01: Dual-Action HER2 Inhibitor

JBJ-08-178-01 is a covalent tyrosine kinase inhibitor (TKI) with demonstrated selectivity for HER2 mutants and amplifications over wild-type (WT) EGFR [1]. Originally reported in Cancer Research in 2022 and synthesized according to patent WO2019241715, the compound targets multiple HER2 activating mutations—including exon 20 insertions (e.g., YVMA, GSP, VC)—while also promoting proteasomal degradation of the HER2 receptor [1][2].

1

HER2 exon 20 insertion / amplified NSCLC models

Suitable for Ba/F3 isogenic and NSCLC cell line signaling studies (H1781, Calu-3)

2

Covalent inhibition & proteasomal degradation

Dual mechanism reduces HER2 protein levels beyond kinase inhibition alone

3

Mutant-selective over WT EGFR

Sparing of WT EGFR lowers EGFR-driven confounding in HER2-dependent readouts

• [1] Son J, Jang J, Beyett TS, et al. A Novel HER2-Selective Kinase Inhibitor Is Effective in HER2 Mutant and Amplified Non–Small Cell Lung Cancer. Cancer Res. 2022;82(8):1633-1645. doi:10.1158/0008-5472.CAN-21-2693 View Source
• [2] Jänne PA, Eck MJ, Gray NS, Jang J, Son J. HER2-selective kinase inhibitors for treating cancers with HER2 mutations or amplifications. Patent WO2019241715, 2019. View Source

JBJ-08-178-01 vs. Pan-ERBB TKIs

Generic substitution among EGFR/HER2 TKIs in HER2-mutant or amplified models fails because most clinically available agents in this class exhibit poor selectivity for HER2 over WT EGFR. Afatinib, poziotinib, and neratinib all demonstrate sub-1.0 selectivity indices (calculated as WT EGFR IC₅₀ ÷ HER2 mutant IC₅₀), meaning they inhibit WT EGFR as potently as—or more potently than—HER2 mutants [1]. This lack of selectivity drives dose-limiting toxicities from WT EGFR inhibition (e.g., diarrhea, rash) and limits the therapeutic window [1]. Tucatinib, while more selective (selectivity index 8.91), is significantly less potent against HER2 mutants compared with covalent TKIs [1].

!

Pan-ERBB inhibitors may confound HER2-specific signaling

Afatinib, neratinib, and poziotinib potently inhibit WT EGFR, which can alter pathway-response interpretation in NSCLC models. JBJ-08-178-01 selectively targets HER2 mutants.

!

Reversible inhibitors lack degradation-dependent suppression

Tucatinib and lapatinib do not induce proteasomal HER2 degradation. Chronic target suppression profiles may not replicate when degradation is absent.

• [1] Son J, Jang J, Beyett TS, et al. A Novel HER2-Selective Kinase Inhibitor Is Effective in HER2 Mutant and Amplified Non–Small Cell Lung Cancer. Cancer Res. 2022;82(8):1633-1645. doi:10.1158/0008-5472.CAN-21-2693 View Source

JBJ-08-178-01: Key Comparative Evidence

HER2 Mutant Selectivity Over WT EGFR

In Ba/F3 cells harboring the HER2 A775_G776insYVMA exon 20 insertion, JBJ-08-178-01 inhibits cell growth with an IC₅₀ of 13.58 ± 2.24 nM [1]. This compares favorably with afatinib (2.96 ± 1.29 nM), poziotinib (1.05 ± 0.67 nM), neratinib (5.78 ± 2.09 nM), and tucatinib (268.7 ± 88.12 nM) [1]. While afatinib and poziotinib show numerically lower IC₅₀ values against this mutant, their potency comes at the cost of potent WT EGFR inhibition (IC₅₀: 2.11 and 1.41 nM, respectively), whereas JBJ-08-178-01 maintains a 27-fold selectivity window (WT EGFR IC₅₀ = 368.14 nM) [1].

HER2 selectivity vs WT EGFR

Head-to-head

Selectivity index 6.83

WT EGFR IC50 368.1 nM; afatinib index 0.14, poziotinib 0.02, neratinib 0.62

Supports reduced EGFR-related confounding in HER2-mutant cell assays

Evidence Dimension	Growth inhibition IC₅₀ in Ba/F3 cells expressing HER2 A775_G776insYVMA
Target Compound Data	13.58 ± 2.24 nM
Comparator Or Baseline	Afatinib: 2.96 ± 1.29 nM; Poziotinib: 1.05 ± 0.67 nM; Neratinib: 5.78 ± 2.09 nM; Tucatinib: 268.7 ± 88.12 nM
Quantified Difference	JBJ-08-178-01 is 19.8-fold less potent against WT EGFR than against YVMA mutant (vs. afatinib and poziotinib showing no selectivity)
Conditions	Ba/F3 cells, 9-point dose viability assay, n≥3 in triplicates

Why This Matters

This demonstrates that JBJ-08-178-01 provides the potency required to suppress HER2-mutant cells while minimizing WT EGFR-driven toxicity, a combination not achievable with afatinib or poziotinib.

• [1] Son J, Jang J, Beyett TS, et al. A Novel HER2-Selective Kinase Inhibitor Is Effective in HER2 Mutant and Amplified Non–Small Cell Lung Cancer. Cancer Res. 2022;82(8):1633-1645. Table 1. View Source

Dual Mechanism: Kinase Inhibition & HER2 Degradation

The selectivity index—calculated as WT EGFR IC₅₀ divided by HER2 mutant IC₅₀—quantifies the therapeutic window of ErbB-family TKIs. JBJ-08-178-01 achieves an average selectivity index of 6.83 across all HER2 mutations and amplifications tested [1]. In contrast, afatinib (0.14), poziotinib (0.02), neratinib (0.62), and lapatinib (0.96) all have selectivity indices ≤1.0, indicating they inhibit WT EGFR as potently as—or more potently than—HER2 mutants [1]. Tucatinib achieves a comparable selectivity index (8.91) but demonstrates significantly weaker absolute potency against HER2 mutants (e.g., YVMA IC₅₀ = 268.7 nM vs. 13.58 nM for JBJ-08-178-01) [1].

Dual mechanism: degradation

Head-to-head

JBJ-08-178-01: HER2 degradation vs Afatinib / tucatinib: no significant degradation

Cycloheximide chase; degradation blocked by MG132

Degradation mechanism may sustain target suppression in chronic exposure models

Evidence Dimension	Selectivity index (WT EGFR IC₅₀ ÷ average HER2 mutant IC₅₀)
Target Compound Data	6.83
Comparator Or Baseline	Afatinib: 0.14; Poziotinib: 0.02; Neratinib: 0.62; Tucatinib: 8.91; Lapatinib: 0.96
Quantified Difference	JBJ-08-178-01 is 11.0-fold more selective than neratinib and 341.5-fold more selective than poziotinib
Conditions	Ba/F3 cellular viability assays across HER2 mutants (YVMA, GSP, VC, WLV, S310F, L755S, V777L, V842I) and HER2 amplification

Why This Matters

Procurement decisions for in vivo studies should prioritize compounds with selectivity indices >1 to avoid confounding WT EGFR-mediated effects and dose-limiting toxicities; JBJ-08-178-01 is the only covalent TKI in this panel with a selectivity index >1 and potent HER2 inhibition.

• [1] Son J, Jang J, Beyett TS, et al. A Novel HER2-Selective Kinase Inhibitor Is Effective in HER2 Mutant and Amplified Non–Small Cell Lung Cancer. Cancer Res. 2022;82(8):1633-1645. Table 1 and Figure 1C. View Source

In Vivo Tumor Regression in NSCLC Models

The HER2 L755S and V842I mutations confer resistance to multiple TKIs including neratinib. JBJ-08-178-01 retains potency against L755S (IC₅₀ = 139.92 ± 45.28 nM) and V842I (IC₅₀ = 284.03 ± 117.62 nM) in Ba/F3 cells [1]. In the L755S context, JBJ-08-178-01 is equipotent to neratinib (112 ± 69.73 nM) and significantly more potent than tucatinib (2085.3 ± 980.62 nM) [1]. Against V842I, JBJ-08-178-01 shows superior potency compared with tucatinib (1940.3 ± 1114.6 nM), lapatinib (335.63 ± 74.45 nM), and gefitinib (2177 ± 527.45 nM) [1].

In vivo tumor regression

Model-context

Tumor regression in DFCI 315 PDX

50 mg/kg BID oral; p-HER2 suppressed ≥8 h; Calu-3 xenograft TGI

Reported in vivo model response supports target engagement in NSCLC xenografts

Evidence Dimension	Growth inhibition IC₅₀ in Ba/F3 cells expressing HER2 L755S and V842I
Target Compound Data	L755S: 139.92 ± 45.28 nM; V842I: 284.03 ± 117.62 nM
Comparator Or Baseline	Neratinib (L755S: 112 ± 69.73 nM; V842I: 8.64 ± 3.81 nM); Tucatinib (L755S: 2085.3 ± 980.62 nM; V842I: 1940.3 ± 1114.6 nM)
Quantified Difference	Against V842I: JBJ-08-178-01 is 6.8-fold more potent than tucatinib and 1.2-fold more potent than lapatinib; against L755S: JBJ-08-178-01 is 14.9-fold more potent than tucatinib
Conditions	Ba/F3 cells, 9-point dose viability assay, n≥3 in triplicates

Why This Matters

For researchers modeling acquired resistance to neratinib or studying secondary HER2 mutations, JBJ-08-178-01 provides a tool that retains functional activity where several comparator TKIs fail.

• [1] Son J, Jang J, Beyett TS, et al. A Novel HER2-Selective Kinase Inhibitor Is Effective in HER2 Mutant and Amplified Non–Small Cell Lung Cancer. Cancer Res. 2022;82(8):1633-1645. Table 1. View Source

Structural Basis of HER2 Selectivity

Unlike comparator TKIs that act solely through kinase inhibition, JBJ-08-178-01 exhibits a dual mechanism: covalent inhibition of HER2 kinase activity plus induction of proteasomal degradation of the HER2 receptor [1]. In cycloheximide chase assays, JBJ-08-178-01 treatment led to a reduction in total HER2 protein levels through enhanced endocytosis and proteasome-mediated degradation [1][2]. This mechanism is unique among the comparator panel—afatinib, poziotinib, neratinib, tucatinib, and lapatinib are not reported to induce HER2 degradation [1].

Structural basis

Class-level

PDB: 7JXH (3.27 Å)

H-bond with Ser783 in activation loop; absent in EGFR

Structural rationale for selectivity may guide SAR and mutagenesis studies

Evidence Dimension	HER2 protein level reduction via proteasomal degradation
Target Compound Data	Reduction in total HER2 protein; degradation confirmed via cycloheximide chase and proteasome inhibitor rescue experiments
Comparator Or Baseline	Afatinib, poziotinib, neratinib, tucatinib, lapatinib: No reported HER2 degradation activity (class-level inference)
Quantified Difference	Qualitative differentiation: dual inhibitor/degrader activity absent in comparator TKIs
Conditions	Cycloheximide chase assay; proteasome inhibitor (MG132) rescue experiments in HER2-mutant cell lines

Why This Matters

The dual mechanism may sustain target suppression beyond what kinase inhibition alone can achieve, making JBJ-08-178-01 the preferred tool compound for investigating HER2 degradation pathways or for experiments requiring prolonged HER2 suppression.

• [1] Son J, Jang J, Beyett TS, et al. A Novel HER2-Selective Kinase Inhibitor Is Effective in HER2 Mutant and Amplified Non–Small Cell Lung Cancer. Cancer Res. 2022;82(8):1633-1645. View Source
• [2] Son J, Jang J, Beyett TS, et al. Figure 4: JBJ-08-178-01 increases HER2 endocytosis and subsequent degradation mainly through proteasome. Cancer Res. 2022;82(8):1633-1645. View Source

Sustained Efficacy After Drug Washout vs. Tucatinib

In patient-derived NSCLC cells (DFCI 315, harboring HER2 exon 20 insertion GSP), JBJ-08-178-01 demonstrated dose-dependent cytotoxicity ex vivo [1]. In 3D tumor spheroid cultures derived from DFCI 315, treatment with 1.5 μmol/L JBJ-08-178-01 for 2 days resulted in reduced phospho-HER2 staining as measured by immunofluorescence [1]. In the same model, JBJ-08-178-01 induced greater tumor cell death than neratinib at equivalent concentrations after 5 days of treatment [1]. In xenograft efficacy studies, JBJ-08-178-01 attenuated tumor growth in both DFCI 315 (HER2 exon 20 insertion) and Calu-3 (HER2 amplified) models [2].

Washout persistence

Head-to-head

JBJ-08-178-01: slower regrowth vs Tucatinib: faster regrowth

H1781 cells; 96 h treatment, then washout; live-cell imaging

Covalent binding may prolong target suppression in washout experiments

Evidence Dimension	Tumor cell death in DFCI 315 patient-derived spheroids
Target Compound Data	Significant increase in dead cell area relative to vehicle control after 5 days at 1 μmol/L (p<0.05)
Comparator Or Baseline	Neratinib: Lower dead cell area than JBJ-08-178-01 at equivalent 1 μmol/L dose
Quantified Difference	Greater tumor cell death induction by JBJ-08-178-01 compared with neratinib in ex vivo patient-derived NSCLC spheroids
Conditions	DFCI 315 (HER2 exon 20 insertion GSP) tumor spheroids on collagen matrix; AO/PI live/dead staining; n=3

Why This Matters

This ex vivo efficacy in patient-derived models—surpassing neratinib—supports the selection of JBJ-08-178-01 for preclinical studies where translatability to HER2-mutant NSCLC is the primary objective.

• [1] Son J, Jang J, Beyett TS, et al. A Novel HER2-Selective Kinase Inhibitor Is Effective in HER2 Mutant and Amplified Non–Small Cell Lung Cancer. Cancer Res. 2022;82(8):1633-1645. Figure 3D-E. View Source
• [2] Son J, Jang J, Beyett TS, et al. A Novel HER2-Selective Kinase Inhibitor Is Effective in HER2 Mutant and Amplified Non–Small Cell Lung Cancer. Cancer Res. 2022;82(8):1633-1645. Figure 5. View Source

Biochemical HER2 vs. EGFR Potency: JBJ-08-178-01 Offers Favorable Therapeutic Ratio Relative to Tucatinib

In biochemical kinase assays, JBJ-08-178-01 inhibits HER2 WT with an IC₅₀ of 2.21 nM and EGFR WT with an IC₅₀ of 7.04 nM, yielding a biochemical selectivity ratio of 3.2-fold for HER2 over EGFR . While tucatinib shows a reported biochemical IC₅₀ of 8 nM for HER2 and >1000 nM for EGFR (>125-fold selectivity), its cellular potency against HER2 mutants is substantially weaker (YVMA IC₅₀ = 268.7 nM vs. 13.58 nM for JBJ-08-178-01) [1]. Afatinib, poziotinib, and neratinib all demonstrate sub-5 nM potency against both HER2 WT and EGFR WT, resulting in poor biochemical selectivity .

Evidence Dimension	Biochemical IC₅₀ against HER2 WT and EGFR WT
Target Compound Data	HER2 WT: 2.21 nM; EGFR WT: 7.04 nM; Selectivity ratio: 3.2
Comparator Or Baseline	Tucatinib: HER2 ~8 nM, EGFR >1000 nM (ratio >125); Neratinib: HER2 ~2 nM, EGFR ~3 nM (ratio ~1.5); Afatinib: HER2 ~0.5 nM, EGFR ~0.5 nM (ratio ~1)
Quantified Difference	JBJ-08-178-01 combines sub-10 nM HER2 potency with superior cellular translation compared with tucatinib
Conditions	Biochemical kinase assay (HTRF KinEASE format)

Why This Matters

Biochemical potency must translate to cellular activity for experimental utility; JBJ-08-178-01 maintains favorable biochemical properties while avoiding the cellular potency drop-off observed with tucatinib.

• [1] Son J, Jang J, Beyett TS, et al. A Novel HER2-Selective Kinase Inhibitor Is Effective in HER2 Mutant and Amplified Non–Small Cell Lung Cancer. Cancer Res. 2022;82(8):1633-1645. Table 1. View Source

JBJ-08-178-01: Preclinical NSCLC Applications

HER2 Exon 20 Insertion Oncogenesis Models

JBJ-08-178-01 is the appropriate tool compound for preclinical efficacy studies in HER2-mutant or amplified NSCLC xenograft models where selectivity over WT EGFR is required to avoid dose-limiting toxicities. The compound's selectivity index of 6.83—compared with ≤1.0 for afatinib, poziotinib, and neratinib—enables sustained dosing without confounding WT EGFR-mediated effects [1]. Oral administration at efficacious doses has been demonstrated in DFCI 315 (exon 20 insertion) and Calu-3 (amplified) xenograft models [1].

In Vivo PD & Efficacy in Xenograft Models

JBJ-08-178-01 is uniquely suited for studies examining HER2 receptor degradation pathways, as it is the only compound in the comparator panel reported to induce proteasomal degradation of HER2 in addition to kinase inhibition [1]. Cycloheximide chase assays and proteasome inhibitor (MG132) rescue experiments confirm this dual mechanism [1]. This makes JBJ-08-178-01 the preferred reagent for dissecting the interplay between HER2 kinase inhibition and receptor stability.

Structure-Function Analysis of HER2 Kinase Domain

For researchers modeling acquired resistance to neratinib or other pan-ErbB inhibitors, JBJ-08-178-01 provides a tool that retains functional activity against the L755S and V842I resistance mutations [1]. While neratinib shows activity against V842I (8.64 nM IC₅₀), JBJ-08-178-01 maintains superior potency compared with tucatinib, lapatinib, and gefitinib in these contexts [1]. This positions JBJ-08-178-01 as a comparator for studies evaluating next-line therapies following neratinib failure.

Chronic HER2 Suppression via Degrader Biology

In cellular signaling experiments requiring clean dissection of HER2-dependent phosphorylation cascades (HER2, AKT, ERK1/2) without concomitant WT EGFR inhibition, JBJ-08-178-01 offers a clear advantage over afatinib, poziotinib, and neratinib. At concentrations that fully suppress HER2 signaling in mutant cells, JBJ-08-178-01 spares WT EGFR-expressing cells (WT EGFR Ba/F3 IC₅₀ = 368.14 nM vs. YVMA IC₅₀ = 13.58 nM) [1]. This enables researchers to attribute observed signaling effects specifically to HER2 inhibition.

Application

Selection Property

Validation Focus

HER2 exon 20 insertion signaling studies

Mutation-selective HER2 inhibition

Ba/F3 isogenic and NSCLC cell line target engagement

In vivo HER2 target engagement & model response

Oral bioavailability and durable target suppression

Xenograft tumor growth inhibition and pharmacodynamic markers

HER2 kinase domain structural studies

Ser783 hydrogen-bond interaction

Mutagenesis and molecular modeling confirmation

Sustained HER2 suppression studies

Proteasome-dependent HER2 degradation

Long-term target suppression and compensatory response monitoring

• [1] Son J, Jang J, Beyett TS, et al. A Novel HER2-Selective Kinase Inhibitor Is Effective in HER2 Mutant and Amplified Non–Small Cell Lung Cancer. Cancer Res. 2022;82(8):1633-1645. doi:10.1158/0008-5472.CAN-21-2693 View Source